Cas no 1401030-95-2 ((R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine)
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine
- (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine
-
- Inchi: 1S/C27H32N2O/c1-2-8-24-19-22(10-11-23(24)7-1)20-28-17-14-26(25-9-3-6-16-29-25)15-18-30-27(21-26)12-4-5-13-27/h1-3,6-11,16,19,28H,4-5,12-15,17-18,20-21H2/t26-/m1/s1
- InChI Key: DGZHRGMHMQHYGA-AREMUKBSSA-N
- SMILES: C(NCC1=CC=C2C(=C1)C=CC=C2)C[C@]1(C2=NC=CC=C2)CC2(CCCC2)OCC1
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N359276-2.5mg |
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine |
1401030-95-2 | 2.5mg |
$ 184.00 | 2023-09-06 | ||
| TRC | N359276-5mg |
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine |
1401030-95-2 | 5mg |
$345.00 | 2023-05-17 | ||
| TRC | N359276-10mg |
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine |
1401030-95-2 | 10mg |
$ 661.00 | 2023-09-06 | ||
| TRC | N359276-25mg |
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine |
1401030-95-2 | 25mg |
$ 1455.00 | 2023-09-06 |
(R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine
Comprehensive Overview of (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine (CAS No. 1401030-95-2)
The compound (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine, identified by its CAS number 1401030-95-2, represents a sophisticated chiral amine derivative with a unique spirocyclic structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in central nervous system (CNS) drug development and receptor modulation. Its structural complexity, featuring a naphthalene moiety and a pyridine ring, makes it a compelling subject for studies on ligand-receptor interactions and enantioselective synthesis.
Recent advancements in AI-driven drug discovery have highlighted the importance of chiral compounds like (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine. Researchers are increasingly leveraging machine learning algorithms to predict its binding affinities and optimize its pharmacokinetic properties. This aligns with the growing demand for precision medicine and targeted therapies, where such compounds could play a pivotal role in treating neurological disorders.
The synthesis of CAS 1401030-95-2 involves multi-step organic reactions, including asymmetric hydrogenation and spirocyclization, which are critical for achieving high enantiomeric purity. Its 6-oxaspiro[4.5]decane core is particularly noteworthy, as spirocyclic structures are known to enhance metabolic stability and bioavailability—key factors in modern drug design. These attributes have led to its exploration in neuroprotective agents and G-protein-coupled receptor (GPCR) modulators.
From an industrial perspective, the scalability of producing (R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine remains a topic of interest. Innovations in continuous flow chemistry and catalytic asymmetric synthesis are addressing challenges related to yield and cost-efficiency. Furthermore, its potential as a building block for advanced materials is being investigated, particularly in the development of chiral catalysts and supramolecular assemblies.
Environmental and regulatory considerations are also paramount. The compound’s biodegradability and eco-toxicity profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial circles.
In summary, CAS 1401030-95-2 exemplifies the intersection of chiral chemistry, drug discovery, and sustainable innovation. Its multifaceted applications and structural elegance position it as a valuable entity in the quest for next-generation therapeutics and functional materials.
1401030-95-2 ((R)-N-(Naphthalen-2-ylmethyl)-2-(9-(pyridin-2-yl)-6-oxaspiro4.5decan-9-yl)ethanamine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)